Cas no 2613384-62-4 (ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride)

• Product Name: ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride
• CAS No: 2613384-62-4
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• MDL: MFCD33031891
• CID: 5417031
• PubChem ID: 155943553
• Update Time: 2025-06-08

ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(aminomethyl)imidazo[1,2-a]pyridine-2-carboxyl ate dihydrochloride
• ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride

• MDL： MFCD33031891
• Inchi： 1S/C11H13N3O2.ClH/c1-2-16-11(15)9-7-14-6-8(5-12)3-4-10(14)13-9;/h3-4,6-7H,2,5,12H2,1H3;1H
• InChI Key： NZESOAJUWYSWDP-UHFFFAOYSA-N
• SMILES： C(C1N=C2C=CC(CN)=CN2C=1)(=O)OCC.Cl

Additional information on ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride

Introduction to Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate Dihydrochloride (CAS No. 2613384-62-4)

Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride, a compound with the CAS number 2613384-62-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a complex arrangement of nitrogen-containing rings, which contribute to its unique chemical properties and biological interactions.

The name ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride provides a detailed insight into its chemical composition. The presence of an ethyl group at the 6-position of the imidazo[1,2-a]pyridine core, combined with an aminomethyl substituent and a carboxylate group at the 2-position, underscores its structural complexity. The dihydrochloride salt form indicates that the compound is formulated to enhance its solubility and stability, making it more suitable for various pharmaceutical applications.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The imidazo[1,2-a]pyridine scaffold is particularly noteworthy due to its ability to interact with multiple biological targets. Studies have demonstrated that derivatives of this scaffold exhibit promising activities against a range of diseases, including cancer, infectious diseases, and inflammatory conditions. Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride is no exception and has been explored for its potential pharmacological effects.

In particular, the aminomethyl group in the molecular structure of this compound plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and efficacy. Additionally, the carboxylate group contributes to the compound's solubility in polar environments, which is essential for its absorption and distribution within the body.

The dihydrochloride salt form of Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride further enhances its pharmacokinetic properties. Salting helps to improve the compound's stability under various storage conditions and increases its solubility in aqueous solutions, making it more suitable for formulation into drug products. These properties are particularly important for oral and injectable formulations, where solubility and stability are critical factors.

Current research efforts are focused on understanding the mechanisms of action of this compound and exploring its potential therapeutic applications. Preclinical studies have shown that Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has been found to modulate the activity of kinases and other enzymes that play a role in cancer cell proliferation and survival.

The compound's ability to interact with multiple targets makes it an attractive candidate for developing combination therapies. By targeting several pathways simultaneously, combination therapies can enhance treatment efficacy and reduce the likelihood of drug resistance. Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride has shown promise in preclinical models as a component of such combination regimens.

Another area of interest is the use of this compound in addressing infectious diseases. Emerging evidence suggests that imidazo[1,2-a]pyridine derivatives can interfere with viral replication by inhibiting key enzymes involved in viral replication cycles. Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride has been investigated for its potential antiviral properties against various pathogens.

The synthesis of Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the imidazo[1,2-a]pyridine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethyl group at the 6-position and the aminomethyl group at an appropriate position on the ring system.

The introduction of the carboxylate group is achieved through oxidation or carboxylation reactions, depending on the synthetic route chosen. Finally, conversion to the dihydrochloride salt form enhances the compound's stability and solubility. The synthetic process must be carefully optimized to ensure high yields and purity levels required for pharmaceutical applications.

Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Preclinical studies involving cell culture assays and animal models provide initial evidence of Ethyl 6-(aminomethyl)imidazo1,2-apyridine-2-carboxylate dihydrochloride's pharmacological effects. These studies help determine appropriate dosage ranges and identify potential side effects or toxicities associated with its use.

If preclinical results are promising enough to warrant further investigation in humans clinical trials are conducted under strict regulatory oversight these trials evaluate whether new drugs are safe effective compared existing treatments they involve multiple phases each designed answer specific questions about drugs effectiveness side effects